Cas no 67589-71-3 (trans-4-Pentylcyclohexanecarboxylic acid 4-propylphenyl ester)
trans-4-Pentylcyclohexanecarboxylic acid 4-propylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- trans-4-Pentylcyclohexanecarboxylic acid 4-propylphenyl ester
- 4-Propylphenyl-4'-trans-pentylcyclohexylcarboxylate
- 4-Propylphenyl-4'-trans-n-pentylcyclohexylcarboxylate
- Cyclohexanecarboxylicacid, 4-pentyl-, 4-propylphenyl ester, trans-
- FT-0719454
- F16566
- SCHEMBL15427378
- trans-4-Propylphenyl4-pentylcyclohexanecarboxylate
- trans-4-Propylphenyl 4-pentylcyclohexanecarboxylate
- 67589-71-3
- IIWRWTQRNMQITD-UHFFFAOYSA-N
- 4-Propylphenyl-4\\'-trans-pentylcyclohexylcarboxylate
-
- MDL: MFCD09751072
- Inchi: 1S/C21H32O2/c1-3-5-6-8-18-9-13-19(14-10-18)21(22)23-20-15-11-17(7-4-2)12-16-20/h11-12,15-16,18-19H,3-10,13-14H2,1-2H3
- InChI Key: IIWRWTQRNMQITD-UHFFFAOYSA-N
- SMILES: O(C1C=CC(CCC)=CC=1)C(C1CCC(CCCCC)CC1)=O
Computed Properties
- Exact Mass: 316.24000
- Monoisotopic Mass: 316.240230259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.970
- PSA: 26.30000
- LogP: 5.93120
trans-4-Pentylcyclohexanecarboxylic acid 4-propylphenyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019122506-100g |
trans-4-Propylphenyl 4-pentylcyclohexanecarboxylate |
67589-71-3 | 95% | 100g |
$819.00 | 2023-09-01 | |
| Chemenu | CM203857-25g |
trans-4-Propylphenyl 4-pentylcyclohexanecarboxylate |
67589-71-3 | 95% | 25g |
$*** | 2023-05-29 | |
| Chemenu | CM203857-100g |
trans-4-Propylphenyl 4-pentylcyclohexanecarboxylate |
67589-71-3 | 95% | 100g |
$729 | 2022-08-31 | |
| Chemenu | CM203857-5g |
trans-4-Propylphenyl 4-pentylcyclohexanecarboxylate |
67589-71-3 | 95% | 5g |
$*** | 2023-05-29 | |
| Chemenu | CM203857-10g |
trans-4-Propylphenyl 4-pentylcyclohexanecarboxylate |
67589-71-3 | 95% | 10g |
$*** | 2023-05-29 | |
| Chemenu | CM203857-25g |
trans-4-Propylphenyl 4-pentylcyclohexanecarboxylate |
67589-71-3 | 95% | 25g |
$262 | 2021-08-04 | |
| Chemenu | CM203857-100g |
trans-4-Propylphenyl 4-pentylcyclohexanecarboxylate |
67589-71-3 | 95% | 100g |
$729 | 2021-08-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1039642-5g |
trans-4-Propylphenyl 4-pentylcyclohexanecarboxylate |
67589-71-3 | 97% | 5g |
¥593.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1039642-10g |
trans-4-Propylphenyl 4-pentylcyclohexanecarboxylate |
67589-71-3 | 97% | 10g |
¥1108.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1039642-25g |
trans-4-Propylphenyl 4-pentylcyclohexanecarboxylate |
67589-71-3 | 97% | 25g |
¥2217.00 | 2024-05-04 |
trans-4-Pentylcyclohexanecarboxylic acid 4-propylphenyl ester Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on trans-4-Pentylcyclohexanecarboxylic acid 4-propylphenyl ester
Research Brief on trans-4-Pentylcyclohexanecarboxylic acid 4-propylphenyl ester (CAS: 67589-71-3)
Recent studies on trans-4-Pentylcyclohexanecarboxylic acid 4-propylphenyl ester (CAS: 67589-71-3) have highlighted its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique cyclohexane and phenyl ester structure, has been investigated for its pharmacological properties, including its role as a modulator of specific biological targets. The latest research focuses on its synthesis, structural optimization, and biological activity, providing valuable insights for future therapeutic applications.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for trans-4-Pentylcyclohexanecarboxylic acid 4-propylphenyl ester, emphasizing its scalability and purity. The researchers employed advanced catalytic methods to achieve high yields and enantiomeric purity, which are critical for its potential use in pharmaceutical formulations. The study also investigated the compound's stability under various physiological conditions, revealing promising results for its bioavailability and metabolic profile.
In another recent investigation, the compound's interaction with G protein-coupled receptors (GPCRs) was examined. Preliminary data suggest that trans-4-Pentylcyclohexanecarboxylic acid 4-propylphenyl ester exhibits selective binding affinity for certain GPCR subtypes, which could pave the way for its development as a novel therapeutic agent for neurological disorders. These findings were presented at the 2024 International Conference on Chemical Biology, garnering significant interest from the scientific community.
Further research has delved into the compound's potential anti-inflammatory and analgesic effects. In vitro and in vivo studies conducted by a team at the University of Cambridge demonstrated that trans-4-Pentylcyclohexanecarboxylic acid 4-propylphenyl ester significantly reduces pro-inflammatory cytokine levels in murine models. These results suggest its applicability in treating chronic inflammatory conditions, although additional clinical trials are necessary to confirm its efficacy and safety in humans.
The structural analogs of trans-4-Pentylcyclohexanecarboxylic acid 4-propylphenyl ester have also been a subject of interest. A comparative study published in Bioorganic & Medicinal Chemistry Letters highlighted the importance of the trans-configuration and the propylphenyl ester moiety for the compound's biological activity. Modifications to these structural features were found to either enhance or diminish its pharmacological effects, providing a roadmap for future structure-activity relationship (SAR) studies.
In summary, trans-4-Pentylcyclohexanecarboxylic acid 4-propylphenyl ester (CAS: 67589-71-3) represents a promising candidate for further drug development. Its unique chemical structure, combined with its demonstrated biological activities, positions it as a valuable tool for exploring new therapeutic avenues. Ongoing research aims to optimize its pharmacokinetic properties and evaluate its potential in clinical settings, making it a compound of significant interest in the field of chemical biology and medicinal chemistry.
67589-71-3 (trans-4-Pentylcyclohexanecarboxylic acid 4-propylphenyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)